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Compound of Interest

Compound Name: Molybdenum-92

Cat. No.: B083593 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling of Molybdenum-
92 (⁹²Mo), a stable isotope. Adherence to these procedures is mandatory to ensure the safety

of all laboratory personnel and to maintain the integrity of experimental outcomes. This guide is

intended for researchers, scientists, and drug development professionals actively working with

this material.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first line of defense

against potential exposure. The following PPE is required when handling Molybdenum-92 in

solid (powder) form.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved N100, R100,

or P100 full-facepiece

respirator.[1][2]

To prevent inhalation of fine

dust particles, which may

cause respiratory irritation and

potential long-term organ

damage with repeated

exposure.[3]

Hand Protection
Chemical-resistant, impervious

gloves.[1][4][5]

To prevent skin contact.

Recommended materials

include Butyl rubber,

Neoprene, or Nitrile.[5] Always

use powder-free gloves to

avoid sample contamination.[6]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[1]

To protect against airborne

particles and potential

splashes.

Body Protection
Lab coat, apron, or coveralls.

[1]

To prevent contamination of

personal clothing.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for handling Molybdenum-92 from

receipt to temporary storage.

Preparation and Area Setup:

Designate a specific, well-ventilated area for handling Molybdenum-92.[4][7] The use of a

chemical fume hood or a glove box is highly recommended.

Ensure that an eye wash station and safety shower are readily accessible.[1][5]

Cover the work surface with an absorbent, disposable material.

Assemble all necessary equipment (e.g., spatulas, weigh boats, containers) before

handling the material.
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Donning PPE:

Put on the required PPE in the following order: lab coat, respirator, eye protection, and

then gloves.

Handling the Material:

When handling the solid form, avoid actions that could generate dust, such as vigorous

scraping or pouring from a height.

Use tools like spatulas and forceps to transfer the material.[6] Avoid direct contact with

hands, even when gloved.[6]

If weighing the material, do so in a draft-shielded balance or within a containment

enclosure.

All containers holding Molybdenum-92 must be clearly labeled.[7]

Post-Handling:

Securely close the primary container of Molybdenum-92.

Clean all equipment and the work surface with appropriate cleaning agents.

Collect all disposable materials (e.g., bench covers, contaminated wipes) for proper

disposal.

Doffing PPE:

Remove PPE in the reverse order of donning, taking care to avoid self-contamination.

Remove gloves first, followed by the lab coat, eye protection, and finally the respirator.

Wash hands thoroughly with soap and water after removing all PPE.[1][4]

Disposal Plan
Dispose of Molybdenum-92 and any contaminated materials in accordance with all federal,

state, and local regulations.[4][8]
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Waste Segregation:

Collect all Molybdenum-92 waste, including contaminated PPE and disposable labware,

in a dedicated, clearly labeled, and sealed waste container.

Waste Characterization:

The waste generator is responsible for properly characterizing the waste to determine if it

is classified as hazardous.[8]

Disposal:

Contact a licensed professional waste disposal service for the final disposal of the

material.[8] Do not dispose of Molybdenum-92 with general laboratory or household

waste.[8]

Molybdenum-92 Handling Workflow
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Caption: Workflow for the safe handling and disposal of Molybdenum-92.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

